Octahydro-1H-pyrido[1,2-a]piperazine-3-carbonitrile dihydrochloride

• IUPAC Name: 2,3,4,6,7,8,9,9a-octahydro-1H-pyrido[1,2-a]pyrazine-3-carbonitrile;dihydrochloride
• InChI: InChI=1S/C9H15N3.2ClH/c10-5-8-7-12-4-2-1-3-9(12)6-11-8;;/h8-9,11H,1-4,6-7H2;2*1H
• InChI Key: CBBHAYXWKWNCCW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2CC(NCC2C1)C#N.Cl.Cl
• Molecular Formula: C9H17Cl2N3
• Molecular Weight: 238.15 g/mol

Description

Octahydro-1H-pyrido[1,2-a]piperazine-3-carbonitrile dihydrochloride is a chemical compound with the CAS Number: 1803601-14-0. It has a molecular weight of 238.16.

Molecular Structure Analysis

The InChI Code for Octahydro-1H-pyrido[1,2-a]piperazine-3-carbonitrile dihydrochloride is 1S/C9H15N3.2ClH/c10-5-8-7-12-4-2-1-3-9(12)6-11-8. This code provides a unique identifier for the molecular structure of this compound.

Physical And Chemical Properties Analysis

Octahydro-1H-pyrido[1,2-a]piperazine-3-carbonitrile dihydrochloride has a molecular weight of 238.16. The specific physical and chemical properties such as melting point, boiling point, and density are not provided in the sources I found.

Scientific Research Applications

Molecular Docking and Antimicrobial Activity

Research has demonstrated the synthesis of novel pyridine derivatives, including pyridotriazine and pyridine–pyrazole hybrids, exhibiting antimicrobial and antioxidant activities. These compounds have been evaluated through molecular docking screenings, showing moderate to good binding energies, indicating their potential as bioactive molecules (Flefel et al., 2018).

Crystal Structure Analysis

The synthesis and crystal structure analysis of piperazinium hexa­aqua­cobalt(II) bis­[bis­(pyridine-2,6-dicarboxylato)cobaltate(II)] octa­hydrate highlight the intricate hydrogen bonding and π–π interactions stabilizing the structure. This research underscores the relevance of piperazine-based compounds in crystallography (Aghabozorg et al., 2007).

Synthesis of Heterocyclic Compounds

A novel approach for the one-pot synthesis of 2-aminopyrimidinones, involving piperidine as a reactant, has been developed. This method highlights the potential for efficient synthesis of heterocyclic compounds, which could have applications in various bioactive contexts (Bararjanian et al., 2010).

Antimicrobial and Fluorescent Properties

The synthesis of chromone-linked 2-pyridone compounds fused with triazoles and triazines has been explored, with some compounds showing high antimicrobial activities. These findings indicate the potential for developing new antimicrobial agents based on pyridine derivatives (Ali & Ibrahim, 2010).

Applications in Organic Light-Emitting Devices (OLEDs)

Compounds incorporating pyridyltriazine and triazolopyridine chelation have been synthesized, displaying luminescent properties. Such materials are of interest for applications in OLEDs and other photonic devices, highlighting the versatile applications of pyridine derivatives in material science (Das & Panda, 2006).

Safety and Hazards

The safety information for Octahydro-1H-pyrido[1,2-a]piperazine-3-carbonitrile dihydrochloride indicates that it should be handled under inert gas and protected from moisture. It is also advised to avoid contact during pregnancy or while nursing.